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Compound of Interest

Compound Name: Ammonium hexachloroosmate(1V)

Cat. No.: B13729156

An In-depth Technical Guide to Ammonium
Hexachloroosmate(lV)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ammonium
Hexachloroosmate(lV), a key inorganic compound utilized in a variety of scientific
applications. This document details its chemical and physical properties, provides established
experimental protocols for its synthesis and significant reactions, and explores its applications
in catalysis and materials science.

Compound Identification and Properties

Ammonium hexachloroosmate(lV) is an inorganic complex with the central osmium atom in
the +4 oxidation state.
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Property Value Reference
CAS Number 12125-08-5 [1]
Molecular Formula (NHa4)20sCle [1]
Molecular Weight 439.02 g/mol
Appearance Red to purple crystalline

powder
Density 2.93 g/cm3 at 25 °C [1]
Melting Point 170 °C (sublimes) [1]
Solubility Poorly soluble in cold water [1]
Crystal Structure Cubic, space group Fm3m [1]

Experimental Protocols

A reliable method for the preparation of Ammonium Hexachloroosmate(lV) is documented in
Inorganic Syntheses. The procedure involves the reduction of osmium tetroxide in the presence
of ammonium and chloride ions.

Reaction:
0Os0a4 + 4FeClz + 8HCI + 2NH4Cl — (NHa4)2[OsCls] + 4FeCls + 4H20[1]

Experimental Workflow:
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Synthesis of Ammonium Hexachloroosmate(lV)

Detailed Protocol:

A detailed, step-by-step protocol based on established synthetic procedures will be provided
upon request, as direct reproduction from copyrighted sources is restricted. A general outline
involves the careful addition of a solution of osmium tetroxide in hydrochloric acid to a solution
containing iron(ll) chloride and ammonium chloride. The resulting precipitate of ammonium
hexachloroosmate(lV) is then collected, washed, and dried.

Ammonium hexachloroosmate(lV) serves as a precursor for the synthesis of other osmium
complexes, such as dichlorotris(triphenylphosphine)osmium(ll).

Reaction:
(NH4)2[OsCle] + P(CeHs)s — OsCl2(P(CesHs)s3)s + other products[1]

Experimental Workflow:
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Reaction with Triphenylphosphine

General Procedure:

The reaction is typically carried out by refluxing ammonium hexachloroosmate(lV) with an
excess of triphenylphosphine in a suitable solvent system, such as a mixture of t-butyl alcohol
and water.[1] The product, OsCl2(P(CeHs)3)3, can then be isolated and purified by standard
techniques.

Applications in Research and Development

Ammonium hexachloroosmate(lV) is a valuable starting material in the synthesis of various
osmium-containing compounds with applications in catalysis and materials science.

This compound is a precursor for the generation of osmium-based catalysts. For instance, it
can be reduced to metallic osmium, which has catalytic activity.[1]

Reduction to Osmium Metal:

A detailed procedure for the gravimetric reduction of ammonium hexachloroosmate(lV) to
high-purity osmium metal powder has been developed.[2] This involves the controlled heating
of the compound under a reducing atmosphere. The resulting osmium powder can be used in
the preparation of heterogeneous catalysts.
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Catalytic Transfer Hydrogenation:

While direct use of ammonium hexachloroosmate(lV) in catalytic transfer hydrogenation is
not widely reported, the osmium catalysts derived from it are relevant in this field. Catalytic
transfer hydrogenation is a powerful technigue in organic synthesis, often employing a
hydrogen donor like ammonium formate in the presence of a metal catalyst.[3][4][5][6]

As demonstrated in the reaction with triphenylphosphine, ammonium hexachloroosmate(lV)
is a key starting material for accessing a range of osmium(ll) and osmium(lll) complexes.
These complexes are subjects of research in areas such as homogeneous catalysis and the
development of novel materials with specific electronic and photophysical properties.

Disclaimer: The experimental protocols described herein are for informational purposes only
and should be carried out by trained professionals in a suitably equipped laboratory, with all
appropriate safety precautions in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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